Cas no 322-71-4 (Benzenamine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-)

• Product Name: Benzenamine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
• CAS No: 322-71-4
• MF: C₁₃H₉F₃N₂O₂S
• MW: 314.282972097397
• CID: 323565
• PubChem ID: 345425
• Update Time: 2025-04-19

Benzenamine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
• 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylaniline
• 2-([2-Nitro-4-(trifluoromethyl)phenyl]sulfanyl)aniline
• 2-(2-Nitro-4-trifluormethyl-phenylmercapto)-anilin
• 2-(2-nitro-4-trifluoromethyl-phenylsulfanyl)-aniline
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}aniline
• AC1L82QV
• CTK1C6654
• HMS553C23
• Maybridge1_004113
• NSC403051
• 2'-Amino-2-nitro-4-trifluoromethyldiphenylsulfide
• 2-([2-Nitro-4-(trifluoromethyl)phenyl]sulfanyl)aniline #
• RWSBANZPGBSQRS-UHFFFAOYSA-N
• [2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]phenyl]amine
• NSC-403051
• HMS2810B22
• 322-71-4
• cid_345425
• SMR000459218
• DTXSID50323110
• MLS000859039
• BDBM78342
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]thio}aniline
• CHEMBL1585551
• 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]aniline

• Inchi： 1S/C13H9F3N2O2S/c14-13(15,16)8-5-6-12(10(7-8)18(19)20)21-11-4-2-1-3-9(11)17/h1-7H,17H2
• InChI Key： RWSBANZPGBSQRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.03377
• Monoisotopic Mass: 314.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 376.1°C at 760 mmHg
• Flash Point: 181.2°C
• Refractive Index: 1.62
• PSA: 69.16
• LogP: 5.45140